Cas no 878056-11-2 (N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide
• CAS No: 878056-11-2
• MF: C₂₂H₂₄FN₃O₄S
• MW: 445.507067680359
• CID: 5510814
• Update Time: 2025-10-31

N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N,N-diethyl-3-[[2-[(2-fluorophenyl)amino]-2-oxoethyl]sulfonyl]-
• N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide

• Inchi： 1S/C22H24FN3O4S/c1-3-25(4-2)22(28)14-26-13-20(16-9-5-8-12-19(16)26)31(29,30)15-21(27)24-18-11-7-6-10-17(18)23/h5-13H,3-4,14-15H2,1-2H3,(H,24,27)
• InChI Key： TXYRFZGSNPBGKK-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(S(CC(NC2=CC=CC=C2F)=O)(=O)=O)=C1

Additional information on N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide

N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 878056-11-2 represents a fascinating molecule in the realm of chemical biology, specifically characterized by its intricate structure and potential biological activity. This introduction delves into the molecular details, synthetic pathways, and emerging applications of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide, emphasizing its relevance in contemporary pharmaceutical research and development.

The molecular framework of this compound is notable for its combination of several key pharmacophoric elements. At its core lies a diethylamino group, which is commonly found in bioactive molecules due to its ability to modulate lipophilicity and solubility. This is juxtaposed with a more complex moiety: a 1H-indole ring system substituted at the 3-position with a carbamoylmethanesulfonyl group, further adorned with a 2-fluorophenyl moiety. The presence of these structural components suggests multiple potential interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, known for its presence in numerous natural products and pharmaceuticals, exhibits a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide may enhance or alter these effects, providing new avenues for therapeutic intervention.

The carbamoylmethanesulfonyl group is another critical feature of this molecule. This moiety is often employed in medicinal chemistry to enhance binding affinity and selectivity. Its sulfonamide linkage can form hydrogen bonds with polar residues in protein targets, while the carbamoyl group can interact through electrostatic or hydrophobic forces. Such interactions are crucial for designing molecules that exhibit high potency and low toxicity. Moreover, the 2-fluorophenyl ring introduces a fluorine atom, which is frequently used in drug design to improve metabolic stability and binding affinity.

Recent advances in computational chemistry have enabled more efficient screening of compounds like N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide. Molecular docking studies have been instrumental in predicting potential binding modes and identifying key interactions with biological targets. For instance, simulations suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer and inflammation. These predictions provide a rational basis for experimental validation and further optimization.

The synthesis of this compound presents both challenges and opportunities. The multi-step process involves careful manipulation of functional groups to ensure regioselectivity and yield optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex indole core. These methods not only enhance efficiency but also allow for modular design, enabling the facile introduction of diverse substituents for structure-activity relationship (SAR) studies.

In the context of drug discovery, SAR studies are essential for understanding how structural modifications influence biological activity. The strategic placement of the diethylamino group, carbamoylmethanesulfonyl moiety, 1H-indole ring system, and 2-fluorophenyl substituent provides multiple points for modification. By systematically altering these components, researchers can fine-tune the pharmacological profile of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide to achieve desired therapeutic effects while minimizing side effects.

Current research is exploring the potential applications of this compound in various disease models. Preliminary studies have indicated that it may exhibit inhibitory activity against certain kinases implicated in cancer progression. Additionally, its interaction with inflammatory pathways suggests potential utility in treating chronic inflammatory disorders. These findings underscore the importance of continued investigation into the biological activities of this molecule.

The development of novel drug candidates requires not only potent activity but also favorable pharmacokinetic properties. Issues such as solubility, bioavailability, and metabolic stability are critical considerations during optimization. The presence of polar functional groups like sulfonamides and amides in N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide may influence its solubility profile; thus, formulating appropriate salt forms or prodrugs could enhance its bioavailability.

Furthermore, the fluorine atom at the 2-position of the phenyl ring is a key consideration from a pharmacokinetic standpoint. Fluorine substitution often improves metabolic stability by resisting enzymatic degradation. This property can extend the half-life of a drug molecule and reduce dosing frequency. However, it is also important to monitor potential off-target effects associated with fluorinated compounds to ensure safety.

The role of high-throughput screening (HTS) cannot be overstated in modern drug discovery. HTS platforms allow researchers to rapidly test thousands of compounds against biological targets, identifying hits with promising activity profiles. The efficiency of HTS depends on having well-characterized libraries like that containing N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide, which ensures reliable data acquisition for subsequent optimization efforts.

In conclusion, N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide represents a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration into various therapeutic areas. As synthetic methodologies continue to advance and computational tools become more sophisticated, compounds like this will play an increasingly important role in developing next-generation drugs.